2-(3-Oxo-1,2-oxazol-4-yl)acetic acid

• IUPAC Name: 2-(3-oxo-1,2-oxazol-4-yl)acetic acid
• InChI: InChI=1S/C5H5NO4/c7-4(8)1-3-2-10-6-5(3)9/h2H,1H2,(H,6,9)(H,7,8)
• InChI Key: ZPXAXCPJFNMPBM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NO1)CC(=O)O
• Molecular Formula: C5H5NO4
• Molecular Weight: 143.10 g/mol
• CAS RN: 1546993-28-5

Description

“2-(3-Oxo-1,2-oxazol-4-yl)acetic acid” is a derivative of oxazole. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

Oxazole derivatives have been synthesized by researchers around the globe for their various biological activities. The synthesis of oxazoline, a related compound, was first reported in 1884. The synthesis generally proceeds through a nucleophilic addition of nitriles to amino alcohols followed by an intramolecular cyclization.

Molecular Structure Analysis

The molecular structure of oxazoles, including “2-(3-Oxo-1,2-oxazol-4-yl)acetic acid”, is a 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

The chemical reactions involving oxazole derivatives are largely influenced by the substitution pattern in these compounds. The reactions generally involve the formation of new chemical entities in medicinal chemistry.

Physical And Chemical Properties Analysis

Oxazoles, including “2-(3-Oxo-1,2-oxazol-4-yl)acetic acid”, are stable liquids at room temperature with a boiling point of 69 °C. The exact physical and chemical properties of “2-(3-Oxo-1,2-oxazol-4-yl)acetic acid” would depend on its specific molecular structure.

Mechanism of Action

The mechanism of action of oxazole derivatives is largely dependent on their substitution pattern. They have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Safety and Hazards

The safety and hazards associated with “2-(3-Oxo-1,2-oxazol-4-yl)acetic acid” would depend on its specific molecular structure and the conditions under which it is handled. Some oxazole derivatives have been classified as Eye Irrit. 2 - Skin Irrit. 2.

Future Directions

The future directions in the research of oxazole derivatives, including “2-(3-Oxo-1,2-oxazol-4-yl)acetic acid”, are likely to focus on the synthesis of new chemical entities for medicinal chemistry. The diverse biological potential of oxazole derivatives makes them valuable for medical applications.